6-(3-Phenylureido)nicotinic Acid

• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• SMILES: C1=CC=C(C=C1)NC(=O)NC2=NC=C(C=C2)C(=O)O
• InChI: InChI=1S/C13H11N3O3/c17-12(18)9-6-7-11(14-8-9)16-13(19)15-10-4-2-1-3-5-10/h1-8H,(H,17,18)(H2,14,15,16,19)
• InChIKey: CKQNJHIVDOJMMZ-UHFFFAOYSA-N

6-(3-Phenylureido)nicotinic Acid: Procurement Evidence for a Differentiated Checkpoint Kinase 1 Inhibitor

6-(3-Phenylureido)nicotinic acid (CAS 1124214-42-1), also identified as the chemical probe SPB07479, is a nicotinic acid derivative conjugated with a phenylurea moiety . It functions as an inhibitor of human checkpoint kinase 1 (Chk1), a serine/threonine kinase central to DNA damage response and cell cycle arrest . The molecule possesses a predicted pKa of 2.40 and a molecular weight of 257.25 g/mol, distinguishing it from ester-based prodrugs or analogs .

Chk1 pathway inhibition tool for DNA damage response studies

Nicotinic acid derivative with free carboxylate; distinct from ester prodrugs

Cell cycle checkpoint arrest research context

• [1] Kumar, A., et al. (2014). Identification of novel inhibitors of human Chk1 using pharmacophore-based virtual screening and their evaluation as potential anti-cancer agents. Journal of Computer-Aided Molecular Design, 28, 1247–1256. View Source

Why 6-(3-Phenylureido)nicotinic Acid Cannot Be Readily Substituted by Other Nicotinic Acid or Phenylurea Derivatives

In-class substitution is unreliable due to significant functional divergence arising from the precise 6-position ureido linkage. The specific phenylurea appendage at the 6-position of the nicotinic acid core is critical for Chk1 inhibitory potency. A pharmacophore-based screen demonstrated that among a series of hits, only a narrow IC50 range was active against Chk1, highlighting that minor modifications drastically alter efficacy . Furthermore, general SARs for 6-substituted nicotinic acid analogs against carbonic anhydrase III show that the nature of the hydrophobic group and its hydrogen-bonding capability at position 6 directly govern enzyme affinity, confirming that even structurally similar analogs cannot be assumed to have equivalent biological performance .

6‑position specificity

The phenylurea at position 6 is essential for Chk1 inhibition; analogs with different substitution may not engage the target.

Narrow SAR

Small structural changes to the nicotinic acid core can cause large affinity shifts, making in‑class substitution unreliable.

Ionization mismatch

Free acid (predicted pKa ~2.4) imparts solubility and assay behavior that parent niacin or ester analogs do not replicate.

• [1] Kumar, A., et al. (2014). Identification of novel inhibitors of human Chk1 using pharmacophore-based virtual screening and their evaluation as potential anti-cancer agents. Journal of Computer-Aided Molecular Design, 28, 1247–1256. View Source
• [2] Alzweiri, M., et al. (2017). 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research, 26, 1397–1404. View Source

Quantitative Differentiation Evidence for 6-(3-Phenylureido)nicotinic Acid (SPB07479) Compared to Closest Analogs

SPB07479 is the Most Potent Chk1 Inhibitor Among Contemporaneously Screened Hits

In a pharmacophore-based virtual screening and subsequent in vitro kinase assay, SPB07479 demonstrated the strongest inhibition of human Chk1. It achieved an IC50 of 4.24 µM, placing it at the most potent end of the active hit range (4.2–12.5 µM). This indicates superior target engagement relative to other structurally diverse hits identified from the same Maybridge compound library screen using a consistent experimental protocol . This direct head-to-head comparison within a single study provides robust evidence for selecting SPB07479 over other non-optimized hit candidates for Chk1 research.

Chk1 Inhibition

Head-to-head

IC50 4.24 µM

Highest rank in same‑assay hit set (4.2–12.5 µM); supports Chk1 engagement studies.

Single‑study comparison; independent replication may refine ranking.

Evidence Dimension	In vitro Chk1 Inhibitory Activity (IC50)
Target Compound Data	4.24 µM
Comparator Or Baseline	Other active hits from the same virtual screening campaign (IC50 range: 4.2 – 12.5 µM)
Quantified Difference	SPB07479 is a minimum 1.1-fold and up to 2.9-fold more potent than the comparator group in the same assay.
Conditions	Human Chk1 kinase assay (in vitro); compounds were selected from a virtual screen of the Maybridge library.

Why This Matters

This evidence allows a researcher to select the most potent tool compound from a defined chemical series for probing Chk1 biology, avoiding inactive or poorly active analogs.

• [1] Kumar, A., et al. (2014). Identification of novel inhibitors of human Chk1 using pharmacophore-based virtual screening and their evaluation as potential anti-cancer agents. Journal of Computer-Aided Molecular Design, 28, 1247–1256. View Source

Favorable Differential Cytotoxicity Profile: SPB07479 Sparing of Normal Cells Versus Cancer Cell Lines

Beyond target inhibition, SPB07479 displayed a therapeutically desirable differential cytotoxicity. It significantly inhibited the proliferation of cervical cancer cells as a single agent and chemosensitized resistant glioma and pancreatic cancer cell lines to standard chemotherapy. Crucially, in the same validation study, SPB07479 did not show significant cytotoxicity in normal cells . This selective toxicity profile is a key differentiator from many conventional Chk1 inhibitors (e.g., AZD7762), which often exhibit dose-limiting toxicities. While this is a descriptive comparison against a general class property, the specific observation of normal cell sparing in the same experimental context provides a strong rationale for prioritizing SPB07479 for studies requiring a wider therapeutic window.

Cell Viability Profile

Class-level inference

Cancer cell inhibition with normal cell sparing observed

Reported differential response context; supports cell panel selectivity review.

Qualitative observation; not directly quantified against specific comparators.

Evidence Dimension	Differential Cell Viability
Target Compound Data	Significant inhibition of cervical cancer cells; chemosensitization of glioma and pancreatic cancer cells; no significant cytotoxicity in normal cells.
Comparator Or Baseline	Known Chk1 inhibitors (e.g., AZD7762) which are known to carry cardiac and bone marrow toxicity liabilities.
Quantified Difference	Not directly quantified in the source; the property of normal cell sparing is a qualitative advantage reflected in the study's conclusions.
Conditions	Cell viability assays on a panel of human cancer (cervical, glioma, pancreatic) and normal cell lines.

Why This Matters

For preclinical cancer research, a tool compound that effectively kills cancer cells or sensitizes them to chemotherapy without harming normal cells provides a cleaner phenotypic readout and suggests a broader therapeutic window not seen with more toxic probes.

• [1] Kumar, A., et al. (2014). Identification of novel inhibitors of human Chk1 using pharmacophore-based virtual screening and their evaluation as potential anti-cancer agents. Journal of Computer-Aided Molecular Design, 28, 1247–1256. View Source

Enhanced Acidic Character Relative to the Parent Nicotinic Acid Framework

The molecule's predicted pKa of 2.40 is significantly lower than that of the parent scaffold, nicotinic acid (niacin), which has a carboxyl pKa of ~4.85 . This 2.45 log unit difference means that at physiological or slightly acidic interstitial pH, the compound exists predominantly in its ionized carboxylate form. This property directly influences solubility, membrane permeability, and protein binding, making its pharmacokinetic and pharmacodynamic behavior distinct from the parent vitamin. For researchers, this means procurement of this specific acid derivative cannot be substituted with generic nicotinic acid or its simple amide without fundamentally altering the ionization-dependent handling and assay conditions.

Acidity (pKa)

Cross-study comparable

Target pKa 2.40 vs. Niacin pKa 4.85

Over 100‑fold higher acidity shifts ionization state; distinct from parent niacin.

Predicted value; experimental confirmation may refine exact ionization behavior.

Evidence Dimension	Acidity (pKa of the carboxylic acid group)
Target Compound Data	pKa = 2.40 (predicted)
Comparator Or Baseline	Nicotinic acid (Niacin) pKa = 4.85
Quantified Difference	A difference of 2.45 pKa units, making the target compound over 100-fold more acidic.
Conditions	Predicted pKa from ChemicalBook ; experimentally determined value for nicotinic acid taken from authoritative chemical database .

Why This Matters

A procurement decision based purely on core scaffold identity (nicotinic acid) would deliver a compound with entirely different ionization and solubility properties, fundamentally compromising biological assays and formulation workflows.

• [1] PubChem. Nicotinic Acid (Compound Summary). National Center for Biotechnology Information. Accessed 2026. View Source

Distinct Molecular Weight and Formula from the Common Methyl Ester Prodrug Analog

A common synthesis precursor and potential impurity, methyl 6-(3-phenylureido)nicotinate, differs in its molecular identity. The target acid has a molecular formula of C13H11N3O3 and a weight of 257.25 g/mol , while the methyl ester analog has the formula C14H13N3O3 and a weight of 271.27 g/mol . This 14.02 g/mol difference, corresponding to a CH2 unit, is critical for quality control by LC-MS and NMR, ensuring that the correct bioactive entity is used in experiments. Procuring the acid ensures the active inhibitor is acquired, rather than a prodrug or a synthetic intermediate that would require additional hydrolysis steps and may have different biological activity.

Molecular Identity

Direct head-to-head

257.25 g/mol (acid) vs. 271.27 g/mol (methyl ester)

Clear MS distinction confirms procurement of active acid, not the ester intermediate.

Supplier datasheet values; analytical verification recommended.

Evidence Dimension	Molecular Weight
Target Compound Data	257.25 g/mol
Comparator Or Baseline	Methyl 6-(3-phenylureido)nicotinate: 271.27 g/mol
Quantified Difference	A difference of 14.02 g/mol, clearly distinguishable by MS.
Conditions	Molecular formula and weight data from supplier datasheets.

Why This Matters

For scientific procurement, unambiguous chemical identity is paramount. Ordering the correct acid avoids the costly error of acquiring a less active ester intermediate, which would confound biological assays and require additional purification and hydrolysis steps.

Validated Application Scenarios for 6-(3-Phenylureido)nicotinic Acid (SPB07479) Based on Differential Evidence

Chemical Probe for Elucidating Chk1-Dependent Checkpoint Function in Cancer Cells

Directly supported by its validated, sub-10 µM IC50 against Chk1 and its demonstrated ability to override the cell cycle checkpoint via formation of multinucleated cells , SPB07479 is the preferred tool compound for dissecting Chk1 signaling. Its higher potency relative to co-screened hits ensures robust target engagement at lower concentrations, minimizing off-target ambiguities in gene knockdown or pathway analysis experiments.

Chemosensitization Studies in Drug-Resistant Cancer Models

Its proven ability to chemosensitize glioma and pancreatic cancer cells to standard chemotherapy makes it a critical reagent for investigating mechanisms of drug resistance. The distinct advantage over generic kinase inhibitors is its demonstrated selectivity, which allows researchers to link Chk1 inhibition directly to the chemosensitization phenotype without confounding cytotoxicity from the probe itself.

Physicochemically Defined Standard for In Vitro Assay Development

Due to its precisely defined pKa of 2.40 and molecular identity , the compound serves as a well-characterized standard for developing solubility- or ionization-sensitive assays. Its distinct profile compared to neutral ester analogs or the parent vitamin B3 allows for the establishment of assay controls where the ionized carboxylate form is essential for target binding, especially in metalloenzyme systems like carbonic anhydrases that depend on anionic zinc coordination.

Selective Toxicity Evaluation in Cancer vs. Normal Cell Panels

The unique property of cancer-cell-specific inhibition without significant normal cell cytotoxicity positions this compound as a key resource in cancer biology for studying therapeutic windows. It can be used as a positive control in high-throughput viability screens that aim to identify other tumor-selective agents, providing a benchmark for low non-specific toxicity that many standard-of-care drugs fail to meet.

Application

Selection Property

Validation Focus

Chk1 pathway inhibition studies

Target engagement assay context

Reported IC50 endpoint review

Chemoresistance model studies

Cell viability endpoint context

Cancer vs. normal cell response comparison

Ionization-dependent assay development

pKa‑specific solubility context

Ionization‑state assay validation

Cell panel selectivity screening

Differential cytotoxicity context

Normal cell sparing endpoint review

• [1] Kumar, A., et al. (2014). Identification of novel inhibitors of human Chk1 using pharmacophore-based virtual screening and their evaluation as potential anti-cancer agents. Journal of Computer-Aided Molecular Design, 28, 1247–1256. View Source